Cas no 1804083-89-3 (7-Aminobenzo[d]oxazole-2-methanol)

• Product Name: 7-Aminobenzo[d]oxazole-2-methanol
• CAS No: 1804083-89-3
• MF: C₈H₈N₂O₂
• MW: 164.161321640015
• CID: 4818162
• Update Time: 2025-08-04

7-Aminobenzo[d]oxazole-2-methanol Chemical and Physical Properties

Names and Identifiers

• 7-Aminobenzo[d]oxazole-2-methanol

• Inchi： 1S/C8H8N2O2/c9-5-2-1-3-6-8(5)12-7(4-11)10-6/h1-3,11H,4,9H2
• InChI Key： VJFBUERIHXYENP-UHFFFAOYSA-N
• SMILES： O1C(CO)=NC2C=CC=C(C1=2)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• XLogP3: 0.2
• Topological Polar Surface Area: 72.3

Additional information on 7-Aminobenzo[d]oxazole-2-methanol

7-Aminobenzo[d]oxazole-2-methanol (CAS No. 1804083-89-3): A Comprehensive Overview in Modern Chemical Biology

7-Aminobenzo[d]oxazole-2-methanol, chemically identified by the CAS number 1804083-89-3, represents a significant compound in the realm of chemical biology and pharmaceutical research. This heterocyclic aromatic molecule, featuring a benzo[d]oxazole core structure with an amine and hydroxymethyl substituents, has garnered considerable attention due to its versatile applications in drug discovery and molecular pharmacology. The unique structural attributes of 7-Aminobenzo[d]oxazole-2-methanol make it a valuable scaffold for developing novel therapeutic agents targeting various biological pathways.

The benzo[d]oxazole moiety is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. The presence of both an amine group and a hydroxymethyl group in 7-Aminobenzo[d]oxazole-2-methanol enhances its reactivity and functionalization potential, enabling the synthesis of diverse derivatives with tailored biological activities. Recent advancements in synthetic methodologies have further streamlined the preparation of this compound, facilitating its incorporation into complex molecular architectures.

In the context of contemporary research, 7-Aminobenzo[d]oxazole-2-methanol has been explored for its potential in modulating key biological processes. Studies have highlighted its role as a precursor in the synthesis of bioactive molecules with anti-inflammatory, anticancer, and antimicrobial properties. The amine functionality serves as a nucleophilic site for further derivatization, allowing chemists to introduce various substituents that can fine-tune the pharmacological profile of the final compounds. For instance, modifications at the hydroxymethyl group have been shown to influence solubility and metabolic stability, critical factors in drug development.

The hydroxymethyl group in 7-Aminobenzo[d]oxazole-2-methanol also provides a site for hydrogen bonding interactions, which are pivotal in determining binding affinity to biological targets. This feature has been exploited in designing molecules that exhibit high selectivity for specific enzymes or receptors involved in diseases such as cancer and neurodegeneration. Moreover, the benzo[d]oxazole ring itself is known to possess electron-deficient characteristics, making it an attractive component for electron-rich aromatic systems that require strong intermolecular interactions.

Recent publications have demonstrated the utility of 7-Aminobenzo[d]oxazole-2-methanol in the development of kinase inhibitors, particularly those targeting tyrosine kinases implicated in signal transduction pathways. The compound’s ability to mimic natural substrates or modulate enzyme conformation has been leveraged to design potent inhibitors with therapeutic potential. Additionally, its incorporation into peptidomimetics has shown promise in disrupting protein-protein interactions relevant to inflammatory diseases.

The synthesis of 7-Aminobenzo[d]oxazole-2-methanol involves multi-step organic reactions that typically begin with readily available precursors such as o-amino benzaldehyde and oxazole derivatives. Advances in catalytic systems have enabled more efficient and sustainable synthetic routes, reducing waste generation and improving yield. These developments align with global trends toward green chemistry principles, emphasizing environmental responsibility in pharmaceutical manufacturing.

In conclusion, 7-Aminobenzo[d]oxazole-2-methanol (CAS No. 1804083-89-3) stands out as a versatile intermediate with broad applications in chemical biology and drug discovery. Its unique structural features and functional groups make it an indispensable tool for medicinal chemists seeking to develop innovative therapeutic strategies. As research continues to uncover new biological targets and synthetic methodologies, the significance of this compound is expected to grow further, solidifying its role as a cornerstone in modern pharmaceutical innovation.